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Compound of Interest

Compound Name: p-Chloroacetanilide

Cat. No.: B1165894 Get Quote

Introduction: 4'-Chloroacetanilide is a chlorinated derivative of acetanilide.[1] It serves as a

crucial intermediate in organic synthesis and has applications in the pharmaceutical and

agricultural industries.[2] For researchers, scientists, and professionals in drug development, a

thorough understanding of its properties, synthesis, and analytical methods is essential for its

effective and safe utilization. This guide provides a comprehensive overview of 4'-

Chloroacetanilide, including its chemical and physical properties, detailed experimental

protocols, and key safety information.

Chemical and Physical Properties
The fundamental properties of 4'-Chloroacetanilide are summarized in the table below,

providing a quick reference for laboratory use.
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Property Value

CAS Number 539-03-7[3][4][5][6]

Molecular Formula C₈H₈ClNO[3][4][5][6]

Molecular Weight 169.61 g/mol [1][3][4][5]

Appearance
White to off-white crystalline solid/powder[2][4]

[7]

Melting Point 176-178 °C[4][7][8]

Boiling Point 333 °C[4][9]

Density 1.385 g/cm³[7][9]

Solubility
Sparingly soluble in water[2], soluble in hot

dioxane.[7]

Synthesis of 4'-Chloroacetanilide
A common laboratory method for the synthesis of 4'-Chloroacetanilide involves the chlorination

of acetanilide.

Experimental Protocol: Synthesis from Acetanilide
This protocol outlines the preparation of 4'-chloroacetanilide from acetanilide using a bleaching

powder solution.[10]

Materials:

Acetanilide (5 g)

Glacial acetic acid (10 g)

Ethyl alcohol (10 g)

10% bleaching powder solution (100 ml, cold)

Water
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Procedure:

Dissolve 5 g of acetanilide in a mixture of 10 g of glacial acetic acid and 10 g of ethyl alcohol

with gentle warming.

Dilute the solution with 100 ml of water.

Heat the solution to 50°C.

Slowly add 100 ml of a cold, 10% solution of bleaching powder while continuously stirring.

Collect the resulting 4'-chloroacetanilide precipitate by filtration.

Wash the collected solid with water.

Recrystallize the product from alcohol or dilute acetic acid to obtain colorless needles.[10]

Synthesis Workflow for 4'-Chloroacetanilide

Dissolution

Chlorination Reaction
Purification

Acetanilide
Dissolve with

gentle warming

Glacial Acetic Acid
+ Ethyl Alcohol

Dilute with Water Heat to 50°C
Slowly add cold

10% Bleaching Powder Solution
with stirring

Collect precipitate
by filtration Wash with Water Recrystallize from

Alcohol or dilute Acetic Acid
4'-Chloroacetanilide
(Colorless Needles)

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of 4'-Chloroacetanilide.

Applications in Research and Development
4'-Chloroacetanilide is a versatile compound with several applications in the scientific field:

Pharmaceutical Intermediate: It is used in the synthesis of various pharmaceutical

compounds, including alprazolam.[2][7] It is also utilized in pharmaceutical preparations that
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are analyzed using porous graphitic carbon (PGC) columns.[7]

Analytical Standard: 4'-Chloroacetanilide serves as a key impurity marker in acetaminophen,

and its quantification is performed using high-performance liquid chromatography (HPLC).[7]

Herbicide: In agriculture, it is used as an herbicide to control the growth of unwanted weeds.

[2] Its mechanism of action involves the disruption of plant enzyme functions.[2]

Research Chemical: It is widely used as a research chemical for various studies.[1]

Analytical Methods
The presence and purity of 4'-Chloroacetanilide can be determined using various analytical

techniques, with HPLC being a prominent method.

Experimental Protocol: HPLC Analysis
This protocol provides a general outline for the analysis of 4'-Chloroacetanilide.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC)

Mixed-mode reversed-phase/cation exchange stationary phase column[7]

UV Detector

Procedure:

Standard Preparation: Prepare a standard solution of 4'-Chloroacetanilide of a known

concentration in a suitable solvent (e.g., a mixture of mobile phase components).

Sample Preparation: Dissolve the sample containing 4'-Chloroacetanilide in the mobile

phase.

Chromatographic Conditions:

Column: Mixed-mode reversed-phase/cation exchange column.[7]
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Mobile Phase: A suitable mixture of aqueous and organic solvents.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength where 4'-Chloroacetanilide has significant

absorbance.

Injection: Inject both the standard and sample solutions into the HPLC system.

Data Analysis: Compare the retention time and peak area of the analyte in the sample to that

of the standard to determine its presence and quantity.
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Analytical Workflow for 4'-Chloroacetanilide using HPLC
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Caption: A flowchart for the HPLC analysis of 4'-Chloroacetanilide.
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Safety Information
It is crucial to handle 4'-Chloroacetanilide with appropriate safety precautions.

Hazard Information Precautionary Statements

Signal Word: Warning[11]
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[11]

Hazard Statements: H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)[11]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[4]

Target Organs: Respiratory system[11]
P302 + P352: IF ON SKIN: Wash with plenty of

water.[3][4]

Personal Protective Equipment: Dust mask type

N95 (US), Eyeshields, Gloves

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4][12]

Conclusion
4'-Chloroacetanilide is a compound of significant interest in chemical synthesis and

pharmaceutical sciences. Its well-defined properties and established synthesis routes make it a

valuable building block. A clear understanding of its characteristics, handling, and analytical

methods is paramount for researchers to ensure both safety and success in their experimental

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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